Cas no 503044-27-7 (3-Thiophenecarboxamide,2-(acetylamino)-5-[[4-[[(2-aminophenyl)amino]carbonyl]phenyl]methyl]-)

• Product Name: 3-Thiophenecarboxamide,2-(acetylamino)-5-[[4-[[(2-aminophenyl)amino]carbonyl]phenyl]methyl]-
• CAS No: 503044-27-7
• MF: C₂₁H₂₀N₄O₃S
• MW: 408.473503112793
• CID: 1564539
• Update Time: 2024-08-24

3-Thiophenecarboxamide,2-(acetylamino)-5-[[4-[[(2-aminophenyl)amino]carbonyl]phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxamide,2-(acetylamino)-5-[[4-[[(2-aminophenyl)amino]carbonyl]phenyl]methyl]-
• 3-Thiophenecarboxamide, 2-(acetylamino)-5-[[4-[[(2-aminophenyl)amino]carbonyl]phenyl]methyl]-

• Inchi： 1S/C21H20N4O3S/c1-12(26)24-21-16(19(23)27)11-15(29-21)10-13-6-8-14(9-7-13)20(28)25-18-5-3-2-4-17(18)22/h2-9,11H,10,22H2,1H3,(H2,23,27)(H,24,26)(H,25,28)
• InChI Key： JXSOKBVEBLPIDA-UHFFFAOYSA-N
• SMILES： C1(NC(C)=O)SC(CC2=CC=C(C(NC3=CC=CC=C3N)=O)C=C2)=CC=1C(N)=O

Computed Properties

• Exact Mass: 408.1258

Experimental Properties

• Density: 1.402±0.06 g/cm3(Predicted)
• Boiling Point: 606.6±55.0 °C(Predicted)
• PSA: 127.31
• pka: 13.12±0.70(Predicted)